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Despite a comprehensive search for the application of a compound referred to as "INF55" or

"INF-55" in the field of bacterial biofilm research, no specific studies, quantitative data, or

established protocols detailing its use for inhibiting or studying bacterial biofilms could be

identified.

While the user request sought detailed application notes, experimental protocols, and data on

the anti-biofilm properties of INF55, the available scientific literature does not appear to contain

this information.

One study identified a compound designated as INF-55, describing it as an inhibitor of bacterial

efflux pumps.[1] Efflux pumps are proteins that bacteria use to expel toxic substances,

including antibiotics, from their cells.[1] In the context of this research, INF-55 was investigated

for its potential to enhance the efficacy of photodynamic therapy against Escherichia coli by

preventing the bacteria from pumping out the therapeutic agent.[1] The authors of that study

suggested that this dual-action strategy could be a promising approach for treating biofilm-

related infections in the future; however, the study itself did not include any experiments or data

on the direct effects of INF-55 on biofilm formation or dispersal.[1]

No information was found on a compound specifically named "INF55" (as a single term) in the

context of bacterial biofilm research. Additionally, a search for a similarly named molecule,

KKL-55, also yielded no relevant results concerning its application in biofilm studies.
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At present, there is a lack of publicly available research data to support the creation of detailed

application notes and protocols for the use of INF55 or INF-55 in bacterial biofilm research. The

scientific community has not published findings that would allow for the summarization of

quantitative data, the outlining of specific experimental methodologies, or the visualization of

signaling pathways related to INF55's direct impact on bacterial biofilms. Therefore, the core

requirements of the user's request cannot be fulfilled based on the current body of scientific

literature. Further research would be necessary to determine if INF55 or related compounds

have any direct anti-biofilm activity.
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Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application of INF55 in Bacterial Biofilm Research:
Information Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671941#inf55-application-in-bacterial-biofilm-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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